Cas no 589-14-0 (5-(aminomethyl)oxolan-2-ylmethanol)

• Product Name: 5-(aminomethyl)oxolan-2-ylmethanol
• CAS No: 589-14-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD19214276
• CID: 4764003
• PubChem ID: 11789241
• Update Time: 2025-05-23

5-(aminomethyl)oxolan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(aminomethyl)oxolan-2-yl]methanol
• 5-(aminomethyl)oxolan-2-ylmethanol

• MDL： MFCD19214276
• Inchi： 1S/C6H13NO2/c7-3-5-1-2-6(4-8)9-5/h5-6,8H,1-4,7H2
• InChI Key： HEBLJGTVZJGFHQ-UHFFFAOYSA-N
• SMILES： O1C(CO)CCC1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5

Additional information on 5-(aminomethyl)oxolan-2-ylmethanol

5-(Aminomethyl)oxolan-2-ylmethanol: A Comprehensive Overview

The compound with CAS No. 589-14-0, commonly referred to as 5-(aminomethyl)oxolan-2-ylmethanol, is a versatile and intriguing molecule that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and functional groups, plays a pivotal role in modern chemistry, particularly in the fields of pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the properties, applications, and recent advancements associated with 5-(aminomethyl)oxolan-2-ylmethanol, providing a comprehensive understanding of its significance in contemporary research.

5-(Aminomethyl)oxolan-2-ylmethanol is an organic compound with the molecular formula C6H13NO2. Its structure consists of a five-membered oxolane (tetrahydrofuran) ring substituted with an amino group at the 5-position and a hydroxymethyl group at the 2-position. This arrangement of functional groups imparts the molecule with unique chemical reactivity and biological activity. The presence of both amine and alcohol functionalities makes it a valuable precursor in organic synthesis, enabling the formation of diverse derivatives with tailored properties.

Recent studies have highlighted the potential of 5-(aminomethyl)oxolan-2-ylmethanol as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antibiotics and antiviral agents. The compound's ability to undergo various transformations, such as alkylation, acylation, and oxidation reactions, has made it an indispensable building block in medicinal chemistry. Moreover, its role in the synthesis of complex natural products has been extensively documented, underscoring its importance in natural product research.

In addition to its role in drug discovery, 5-(aminomethyl)oxolan-2-ylmethanol has found applications in agrochemicals. Its derivatives have been investigated for their potential as herbicides and insecticides. Recent advancements in green chemistry have further enhanced its utility by focusing on environmentally friendly synthesis routes that minimize waste and energy consumption.

The synthesis of 5-(aminomethyl)oxolan-2-ylmethanol involves a series of well-established organic reactions. Typically, it is prepared via the reaction of tetrahydrofuran derivatives with appropriate aminoalkylation agents. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These developments have not only streamlined industrial production but also facilitated academic research into novel synthetic pathways.

From a structural standpoint, 5-(aminomethyl)oxolan-2-ylmethanol exhibits interesting physical properties that are critical for its applications. Its solubility profile makes it suitable for use in both polar and non-polar solvents, enhancing its versatility in different chemical environments. Furthermore, its stability under various reaction conditions ensures its reliability as an intermediate in large-scale syntheses.

Recent research has also explored the biological activity of 5-(aminomethyl)oxolan-2-ylmethanol derivatives. Studies conducted on cellular models have revealed promising results regarding their anti-inflammatory and antioxidant properties. These findings suggest potential applications in nutraceuticals and cosmeceuticals, where bioactive compounds are highly sought after for their health benefits.

In conclusion, 5-(aminomethyl)oxolan-2-ylmethanol stands out as a multifaceted compound with immense potential across multiple disciplines. Its role as a key intermediate in organic synthesis, coupled with its diverse applications in pharmaceuticals and agrochemicals, underscores its importance in modern chemistry. As research continues to uncover new facets of this compound's properties and uses, it is poised to remain at the forefront of scientific innovation for years to come.